![molecular formula C3H2F3NO2 B3059493 (Z)-1-Nitro-3,3,3-trifluoro-1-propene CAS No. 371-96-0](/img/structure/B3059493.png)
(Z)-1-Nitro-3,3,3-trifluoro-1-propene
Overview
Description
(Z)-1-Nitro-3,3,3-trifluoro-1-propene, also referred to as (Z)-1-nitro-3,3,3-trifluoropropene or simply ZNP, is a nitroalkene compound with a variety of industrial and scientific applications. It is a colorless, volatile liquid with a pungent odor, and is used as a reagent in organic synthesis. ZNP is a versatile compound with a wide range of applications in scientific research, due to its unique properties, such as its high reactivity, low toxicity, and low cost.
Scientific Research Applications
Heterocycles Formation
(Z)-1-Nitro-3,3,3-trifluoro-1-propene is utilized in the formation of functionalized heterocycles through 1,3-dipolar cycloaddition reactions. This process involves nitroalkenes with a trihalogenmethyl group, leading to the creation of triazoles, which are significant in various chemical applications (Kuzhaeva, 2016).
Synthesis of Cyclohexenes
The compound is also instrumental in synthesizing cyclohexenes, functionalized by nitro and trihalomethyl groups. This synthesis is characterized through methods like IR, 1H, 13C, 19F NMR spectroscopy, and X-ray diffraction, demonstrating the compound's versatile role in creating structurally diverse molecules (Anisimova et al., 2018).
Catalysis in Environmental Applications
In environmental catalysis, (Z)-1-Nitro-3,3,3-trifluoro-1-propene is involved in the selective reduction of NOx over Cu-ZSM-5 catalysts. This process highlights its role in reducing harmful nitrogen oxides in environmental applications, contributing to cleaner air technologies (Hayes et al., 1996).
Fire Suppression Efficiencies
The compound is studied for its effectiveness in fire suppression when mixed with nitrogen gas. Its addition to nitrogen has been shown to significantly improve the suppression effectiveness of inert gas, marking its importance in safety and fire prevention technologies (Zou et al., 2001).
properties
IUPAC Name |
(Z)-3,3,3-trifluoro-1-nitroprop-1-ene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2F3NO2/c4-3(5,6)1-2-7(8)9/h1-2H/b2-1- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCKHHHXXJZMXBH-UPHRSURJSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C[N+](=O)[O-])C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C\[N+](=O)[O-])\C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-1-Nitro-3,3,3-trifluoro-1-propene | |
CAS RN |
371-96-0 | |
Record name | NSC3632 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=3632 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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